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Compound of Interest

Compound Name: Pent-4-ynal

Cat. No.: B2653755

Introduction

Pent-4-ynal is a bifunctional organic compound featuring both a terminal alkyne and an
aldehyde functional group. This unique structure makes it a valuable building block in organic
synthesis, particularly in the construction of complex molecules and in the field of
bioconjugation via click chemistry. Its ability to participate in a variety of chemical
transformations has positioned it as a significant intermediate for researchers in medicinal
chemistry and drug discovery. This guide provides an in-depth overview of its chemical
properties, synthesis, and key technical data.

Core Molecular Information
CAS Number: 18498-59-4[1][2][3][4]

Molecular Structure:

The structure of Pent-4-ynal consists of a five-carbon chain with a terminal triple bond between
C4 and C5, and an aldehyde group at C1.

e Molecular Formula: CsHeO[1][5]
e |IUPAC Name: Pent-4-ynal[5]

e SMILES: O=CCCCH#CJ[6]
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Physicochemical and Spectroscopic Data

Pent-4-ynal is typically a colorless to yellow or brown liquid and is soluble in organic solvents.
[4][7] It is known to be an irritant to the skin and eyes and may be flammable.[4][7] Proper
safety precautions, such as working in a well-ventilated area and using personal protective
equipment, should be observed.[7] For long-term storage, it is recommended to keep it under
an inert atmosphere in a freezer at temperatures below -20°C.[3][6]

Property Value Reference(s)
Molecular Weight 82.10 g/mol [1][5]

Boiling Point 125-126 °C [7]

Melting Point -77°C [7]

Density 0.891 g/mL [7]

Spectroscopic Data

Spectrum Type Peak Information Reference(s)

0 9.8 (s, 1H, -CHO), 2.8-2.3
3 m, , - 2 2-), 2.0-1.9 (t,
1H NMR (CDCI 4H, -CH2CH 2.0-1.9 1
1H, =C-H)

3296 cm™1 (s, =C-H stretch),

2926 cm™1 (C-H stretch), 2848
Infrared (IR, neat) [1]

cm~1 (C-H stretch), 1725 cm~1

(s, C=0 stretch)

Experimental Protocols

Synthesis of Pent-4-ynal via Swern Oxidation

A common and efficient method for the preparation of Pent-4-ynal is the Swern oxidation of the

corresponding alcohol, 4-pentyn-1-ol.[1]

Materials:
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e Oxalyl chloride

e Dimethyl sulfoxide (DMSOQO)

o Methylene chloride (CH2zClz2)

e 4-Pentyn-1-ol

o Triethylamine (EtsN)

* 1% Hydrochloric acid (in saturated brine)
» 5% Sodium bicarbonate solution
e Brine

e Magnesium sulfate (MgSOa)

e Argon gas

Procedure:

o A solution of oxalyl chloride (104.6 mmol) in methylene chloride (200 mL) is cooled to -78°C
under a positive pressure of argon.[1]

o A solution of dimethyl sulfoxide (209.2 mmol) in methylene chloride (40 mL) is added
dropwise over 20 minutes to the oxalyl chloride solution.[1]

e The reaction mixture is stirred for an additional 30 minutes at -78°C.[1]

e A solution of 4-pentyn-1-ol (95.1 mmol) in methylene chloride (80 mL) is then added over 10
minutes.[1]

« Stirring is continued for an additional 60 minutes at -78°C.[1]
o Triethylamine (475.5 mmol) is added to the reaction mixture at -78°C.[1]

e The reaction is stirred for 60 minutes and then allowed to warm to 10°C over an additional
hour.[1]
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o Water (200 mL) is added, and the organic and aqueous layers are separated.[1]

e The aqueous layer is acidified with 1% aqueous hydrochloric acid (saturated with NaCl) and
back-extracted with methylene chloride (3 x 100 mL).[1]

e The combined organic layers are washed sequentially with 1% hydrochloric acid in saturated
brine (6 x 100 mL) and 5% sodium bicarbonate solution (2 x 50 mL).[1]

e The aqueous extracts are back-extracted with methylene chloride (2 x 100 mL).[1]

e The combined organic extracts are washed with brine (2 x 50 mL) and dried over
magnesium sulfate.[1]

e The solvent is removed by rotary evaporation (at 30°C) to yield Pent-4-ynal as a yellow oil
(92% vyield).[1]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of Pent-4-ynal via Swern
Oxidation.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemicalbook.com/synthesis/pent-4-ynal-in-dcm-30-w-w.htm
https://www.chemicalbook.com/synthesis/pent-4-ynal-in-dcm-30-w-w.htm
https://www.chemicalbook.com/synthesis/pent-4-ynal-in-dcm-30-w-w.htm
https://www.chemicalbook.com/synthesis/pent-4-ynal-in-dcm-30-w-w.htm
https://www.chemicalbook.com/synthesis/pent-4-ynal-in-dcm-30-w-w.htm
https://www.benchchem.com/product/b2653755?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/pent-4-ynal-in-dcm-30-w-w.htm
https://www.benchchem.com/product/b2653755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants. & Solvents

Oxalyl Chloride in CHzCl2 -78°C

‘ Reaction Sequence Workup & Purification

Z75°C | [ Activation of DMSO Oxidation of Alcohol Quenching with Et:N ‘Aqueous Workup . -'
DMSO inCHich ) f\ (78°0) (78°C) (Warm 10 10°C) T Extoaction Washing with Acid & Base Drying over MgSOs Solvent Evaporation - Pent-4-ynal
4-Pentyn-1-ol in CHzCl2

I

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Pent-4-ynal: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2653755#pent-4-ynal-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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